Cas no 1602768-32-0 (2-methyl-2-4-(trifluoromethyl)pyridin-3-ylpropan-1-amine)

• Product Name: 2-methyl-2-4-(trifluoromethyl)pyridin-3-ylpropan-1-amine
• CAS No: 1602768-32-0
• MF: C₁₀H₁₃F₃N₂
• MW: 218.218832731247
• CID: 5790718
• PubChem ID: 102709192
• Update Time: 2025-10-23

2-methyl-2-4-(trifluoromethyl)pyridin-3-ylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1602768-32-0
• 2-methyl-2-[4-(trifluoromethyl)pyridin-3-yl]propan-1-amine
• EN300-1932771
• 2-methyl-2-4-(trifluoromethyl)pyridin-3-ylpropan-1-amine

• Inchi： 1S/C10H13F3N2/c1-9(2,6-14)8-5-15-4-3-7(8)10(11,12)13/h3-5H,6,14H2,1-2H3
• InChI Key： KQGVFVMZPLGJAV-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=CC=1C(C)(C)CN)(F)F

Computed Properties

• Exact Mass: 218.10308291g/mol
• Monoisotopic Mass: 218.10308291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-methyl-2-4-(trifluoromethyl)pyridin-3-ylpropan-1-amine

Introduction to 2-Methyl-2-(4-Trifluoromethylpyridin-3-Yl)Propan-1-Amine (CAS No. 1602768-32-0)

The compound 2-methyl-2-(4-trifluoromethylpyridin-3-yl)propan-1-amine (CAS No. 1602768-32-0) is a highly specialized organic molecule with significant applications in the fields of pharmaceutical chemistry and material science. This compound has garnered attention due to its unique structural properties and potential for use in drug development, particularly in the design of bioactive molecules with tailored pharmacokinetic profiles.

Structural Analysis: The molecule consists of a pyridine ring substituted with a trifluoromethyl group at the 4-position and an aminoalkyl group at the 3-position. The presence of the trifluoromethyl group introduces electron-withdrawing effects, which can influence the electronic properties of the pyridine ring, making it more susceptible to various chemical reactions. The aminoalkyl group, on the other hand, provides a site for potential functionalization, enabling the attachment of other bioactive moieties.

Synthesis and Characterization: Recent studies have focused on optimizing the synthesis of CAS No. 1602768-32-0 through efficient routes that minimize waste and improve yield. One such approach involves a palladium-catalyzed coupling reaction between a trifluoromethylpyridine derivative and an appropriate amine precursor. Advanced characterization techniques, including NMR spectroscopy and mass spectrometry, have been employed to confirm the purity and structure of the compound.

Applications in Pharmaceutical Chemistry: The compound has shown promise in various therapeutic areas due to its ability to modulate key biological targets. For instance, it has been investigated as a potential inhibitor of kinase enzymes, which are critical in signaling pathways associated with cancer and inflammatory diseases. Preclinical studies have demonstrated moderate potency against several kinase targets, suggesting its potential as a lead compound for drug development.

Toxicological Studies: Safety assessment is a critical step in evaluating any new chemical entity for pharmaceutical use. Recent toxicological studies on CAS No. 1602768-32-0 have focused on its acute and subchronic toxicity profiles in animal models. Results indicate that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in key organ systems.

Future Directions: Ongoing research is exploring the potential of CAS No. 1602768-32-0 as a building block for more complex molecular architectures. For example, researchers are investigating its use in click chemistry reactions to create libraries of diverse bioactive molecules. Additionally, efforts are underway to enhance its pharmacokinetic properties through structural modifications, such as increasing its lipophilicity or improving its solubility.

In conclusion, CAS No. 1602768-32-0, or 2-methyl-2-(4-trifluoromethylpyridin-3-Yl)propanamino, represents a valuable addition to the arsenal of tools available to medicinal chemists. Its unique combination of structural features and biological activity positions it as a promising candidate for further exploration in drug discovery and development.